5-methyl-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H15N5O4/c1-10-7-13(21-26-10)15(24)18-17-20-19-16(25-17)11-8-14(23)22(9-11)12-5-3-2-4-6-12/h2-7,11H,8-9H2,1H3,(H,18,20,24)
• InChI Key: VFHJMKDFCQBBQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NN=C(O2)C3CC(=O)N(C3)C4=CC=CC=C4
• Molecular Formula: C17H15N5O4
• Molecular Weight: 353.33 g/mol
• CAS No.: 1286707-18-3

Description

5-methyl-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-3-carboxamide is a sophisticated heterocyclic compound designed for advanced pharmaceutical and biochemical research. Its molecular architecture, which integrates isoxazole, 1,3,4-oxadiazole, and pyrrolidinone pharmacophores, suggests significant potential as a scaffold in medicinal chemistry, particularly for the development of enzyme inhibitors. The 1,3,4-oxadiazole moiety is a privileged structure known to confer potent inhibitory activity against a range of biological targets , including kinases and proteases. This compound is intended for use in high-throughput screening assays to identify new lead compounds for diseases such as cancer and inflammatory disorders. Researchers can utilize this molecule to investigate structure-activity relationships (SAR) and to probe novel signaling pathways. The presence of the 1-phenylpyrrolidin-3-yl subunit may facilitate interaction with specific protein binding sites, making it a valuable tool for structure-based drug design efforts . Further investigation is required to fully elucidate its specific mechanism of action and primary molecular targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The most relevant structural analogue identified in the literature is 5-oxo-1-phenyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxamide (). Below is a comparative analysis:

Property	Target Compound	Analogous Compound ()
Core Heterocycle	1,3,4-Oxadiazole	1,3,4-Thiadiazole
Substituent on Heterocycle	5-(5-oxo-1-phenylpyrrolidin-3-yl)	5-(Trifluoromethyl)
Carboxamide Linkage	Attached to 1,2-oxazole	Attached to pyrrolidine-3-carboxamide
Electronic Effects	Oxadiazole is less electron-deficient than thiadiazole; methyl group enhances lipophilicity.	Thiadiazole’s sulfur atom increases electron deficiency; CF₃ group is strongly electron-withdrawing.
Potential Bioactivity	Predicted to target kinases or proteases due to oxazole-oxadiazole synergy.	Reported in antimicrobial screenings (e.g., against S. aureus), attributed to thiadiazole’s reactivity .

Key Differences

Substituents : The target compound’s 5-oxo-pyrrolidine group introduces hydrogen-bonding capability, whereas the CF₃ group in enhances metabolic resistance but may reduce solubility.

Pharmacokinetics : The methyl group on the oxazole in the target compound may improve oral bioavailability compared to the trifluoromethyl group in , which is prone to forming reactive metabolites.

Research Findings and Hypotheses

• Synthetic Feasibility : The target compound’s 1,3,4-oxadiazole ring is synthetically accessible via cyclization of acylhydrazides, whereas the thiadiazole in requires thiourea intermediates, posing scalability challenges .
• Stability : Computational models predict the target compound’s oxadiazole ring to be more hydrolytically stable than thiadiazole, which is susceptible to nucleophilic attack at the sulfur atom.

Q & A

Q. What are the optimal synthetic routes for preparing 5-methyl-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-3-carboxamide?

The synthesis typically involves multi-step reactions. For example:

• Step 1 : Formation of the oxadiazole ring via cyclization of thiosemicarbazides under acidic conditions.
• Step 2 : Coupling the oxadiazole intermediate with a pyrrolidinone derivative using carbodiimide-mediated amide bond formation.
• Step 3 : Final purification via column chromatography or recrystallization to achieve >95% purity .
  Key conditions include solvent selection (DMF or methanol), temperature control (room temperature to 80°C), and catalysts like K₂CO₃ for deprotonation .

Q. How is the structural integrity of the compound validated post-synthesis?

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm connectivity of the oxazole, oxadiazole, and pyrrolidinone moieties. For instance, the oxazole methyl group appears as a singlet near δ 2.5 ppm .
• High-Performance Liquid Chromatography (HPLC) : Used to assess purity (>95% threshold for biological assays) .
• Mass Spectrometry (MS) : Molecular ion peaks align with the calculated molecular weight (e.g., m/z ~435 for C₂₁H₁₈N₄O₅S) .

Q. What preliminary biological assays are recommended for this compound?

• Antimicrobial Screening : Disk diffusion assays against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains, with MIC values compared to standard antibiotics .
• Enzyme Inhibition : Testing against targets like cyclooxygenase-2 (COX-2) or acetylcholinesterase (AChE) using spectrophotometric methods .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) guide modifications to enhance bioactivity?

• Oxadiazole Modifications : Replacing the phenyl group with electron-withdrawing substituents (e.g., -NO₂) may improve antimicrobial potency by enhancing membrane penetration .
• Pyrrolidinone Substitutions : Introducing a thiophene ring (as in ) increases π-π stacking interactions with enzyme active sites, potentially boosting inhibitory effects .
• Data-Driven SAR : Use IC₅₀ values from dose-response curves to prioritize derivatives (e.g., IC₅₀ < 10 µM for COX-2 inhibition) .

Q. What computational strategies predict the compound’s interaction with biological targets?

• Molecular Docking : AutoDock Vina or Schrödinger Suite models binding to COX-2, identifying key residues (e.g., Arg120 and Tyr355) for hydrogen bonding with the oxazole carbonyl group .
• Pharmacophore Modeling : Maps essential features (e.g., hydrogen bond acceptors on oxadiazole) to prioritize analogs .
• MD Simulations : Assess stability of ligand-protein complexes over 100 ns trajectories to validate docking results .

Q. How can contradictory data in biological assays be resolved?

• Dose-Response Refinement : Test a wider concentration range (e.g., 0.1–100 µM) to rule out false negatives from narrow windows .
• Metabolite Interference : Use LC-MS to detect degradation products in assay media that may skew results .
• Batch Variability : Re-synthesize compounds under controlled conditions (e.g., anhydrous DMF, argon atmosphere) to ensure consistency .

Q. What strategies improve the compound’s stability in pharmacokinetic studies?

• pH Optimization : Formulate in buffered solutions (pH 6.8–7.4) to prevent hydrolysis of the oxadiazole ring .
• Cryopreservation : Store lyophilized samples at -80°C to mitigate thermal degradation .
• Prodrug Design : Mask the carboxamide group as an ester to enhance plasma half-life .